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Compound of Interest

Compound Name: 1-Formyl-L-proline

Cat. No.: B078326

Abstract

This document provides a comprehensive protocol for the synthesis and purification of 1-
Formyl-L-proline, a crucial intermediate in the synthesis of various pharmaceuticals and a
chemical probe for studying proline metabolism.[1] The described method involves the
formylation of L-proline using formic acid and acetic anhydride, followed by purification via flash
chromatography. This protocol is intended for researchers, scientists, and professionals in drug
development, offering a detailed, step-by-step guide to achieving high-purity 1-Formyl-L-
proline.

Introduction

1-Formyl-L-proline, also known as N-formyl-L-proline, is a hon-proteinogenic amino acid
derivative with the molecular formula CeHoaNOs.[1][2] Its unique structure, featuring a formyl
group attached to the nitrogen of the proline ring, makes it a valuable building block in organic
synthesis, particularly in the development of peptidomimetics and other complex molecules.[1]
Notably, 1-Formyl-L-proline has been identified as an inhibitor of pyrroline-5-carboxylate
reductase 1 (PYCRL1), an enzyme involved in proline biosynthesis, highlighting its potential as a
target for cancer therapy.[1] This application note details a reliable method for its synthesis and
subsequent purification.

Physicochemical Properties
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A summary of the key physicochemical properties of 1-Formyl-L-proline is presented in Table
1.

Property Value Reference
Molecular Formula CsHoNO3 [1112113114]
Molecular Weight 143.14 g/mol [11[2][3]

2S)-1-formylpyrrolidine-2-
IUPAC Name (29) ] y.py [2]
carboxylic acid

Melting Point 93-94 °C [5]
Appearance White to off-white solid [5]
CAS Number 13200-83-4 [31[4]6]

Table 1: Physicochemical Properties of 1-Formyl-L-proline

Synthesis and Purification Workflow

The overall experimental workflow for the synthesis and purification of 1-Formyl-L-proline is
illustrated in the diagram below. This process begins with the formylation of L-proline, followed
by a workup procedure, and concludes with purification by flash chromatography and final
characterization.
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Workflow for 1-Formyl-L-proline Synthesis
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Caption: Workflow for the synthesis and purification of 1-Formyl-L-proline.
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Experimental Protocols

Materials and Reagents @@

Reagent Grade Supplier
L-proline >99% Sigma-Aldrich
Formic acid =>98% Sigma-Aldrich
Acetic anhydride >99% Sigma-Aldrich
Ethyl acetate HPLC grade Fisher Scientific
Hexanes HPLC grade Fisher Scientific
Silica gel 60 A, 230-400 mesh Sigma-Aldrich

Table 2: Materials and Reagents
Synthesis of 1-Formyl-L-proline
This protocol is adapted from established formylation procedures.[1]

e Dissolution: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve L-
proline (11.5 g, 100 mmol) in formic acid (50 mL). Stir until a clear solution is obtained.

o Cooling: Place the flask in an ice-water bath and cool the solution to 0-5 °C.

o Addition of Acetic Anhydride: While maintaining the temperature at 0-5 °C, slowly add acetic
anhydride (15 mL, 150 mmol) dropwise to the stirred solution over a period of 30 minutes.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Continue stirring at room temperature for 12-16 hours
(overnight).

o Work-up: Remove the excess formic acid and acetic acid by rotary evaporation under
reduced pressure. The resulting residue is the crude 1-Formyl-L-proline, which can be
carried forward to the purification step.

Purification by Flash Chromatography
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e Preparation of the Column: Prepare a flash chromatography column with silica gel using a
slurry packing method with a hexane/ethyl acetate mixture.

e Sample Loading: Dissolve the crude product in a minimal amount of the chromatography
eluent and load it onto the column.

» Elution: Elute the column with a gradient of ethyl acetate in hexanes. The exact gradient may
need to be optimized, but a starting point is a gradient from 20% to 80% ethyl acetate.

o Fraction Collection: Collect fractions and monitor them by thin-layer chromatography (TLC)
to identify those containing the pure product.

« |solation: Combine the pure fractions and remove the solvent by rotary evaporation to yield
1-Formyl-L-proline as a white to off-white solid.

Characterization Data

The identity and purity of the synthesized 1-Formyl-L-proline should be confirmed by
analytical methods such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Analysis Expected Result

Spectra consistent with the structure of 1-
1H NMR ,

Formyl-L-proline.

Spectra consistent with the structure of 1-
13C NMR _

Formyl-L-proline.
Mass Spec (ESI-MS) m/z: 144.06 [M+H]*, 166.04 [M+Na]*
Purity (by HPLC) >97%

Table 3: Analytical Characterization of 1-Formyl-L-proline

Conclusion

The protocol described in this application note provides a reliable and reproducible method for
the synthesis and purification of high-purity 1-Formyl-L-proline. This compound serves as a
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valuable intermediate for further synthetic applications and as a tool for biochemical research.
Adherence to the detailed steps will enable researchers to obtain the desired product with good
yield and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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